Cas no 208848-50-4 (Benzenemethanamine, α-ethyl-4-methoxy-, (αS)-)

• Product Name: Benzenemethanamine, α-ethyl-4-methoxy-, (αS)-
• CAS No: 208848-50-4
• Molecular Formula: C₁₀H₁₅NO
• Molecular Weight: 165.232202768326
• MDL: MFCD06761813
• CID: 4502495
• PubChem ID: 2496556

Benzenemethanamine, α-ethyl-4-methoxy-, (αS)- Properties

Names and Identifiers

• Benzenemethanamine, α-ethyl-4-methoxy-, (αS)-
• (1S)-1-(4-METHOXYPHENYL)PROPAN-1-AMINE
• N10942
• 208848-50-4
• WOEIOKRLEJXFEF-JTQLQIEISA-N
• (R,S)-1-(4-Methoxy-phenyl)-propylamine
• MFCD06761813
• (S)-1-(4-METHOXYPHENYL)PROPAN-1-AMINE
• (S)-1-(4-methoxy-phenyl)-propylamine
• SCHEMBL4963046
• AKOS015841975
• (1S)-1-(4-Methoxyphenyl)propane-1-amine

• MDL： MFCD06761813
• InChIKey： WOEIOKRLEJXFEF-JTQLQIEISA-N
• Inchi： 1S/C10H15NO/c1-3-10(11)8-4-6-9(12-2)7-5-8/h4-7,10H,3,11H2,1-2H3/t10-/m0/s1
• SMILES： [C@H](C1=CC=C(OC)C=C1)(N)CC

Computed Properties

• Exact Mass: 165.115364102g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 165.115364102g/mol
• Heavy Atom Count: 12
• Complexity: 119
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines